Cas no 148176-86-7 (Pyrazolo[1,5-a]pyrido[3,4-e]pyrimidine-3-carboxylicacid, 6,7-dihydro-6-oxo-, sodium salt (1:1))

• Product Name: Pyrazolo[1,5-a]pyrido[3,4-e]pyrimidine-3-carboxylicacid, 6,7-dihydro-6-oxo-, sodium salt (1:1)
• CAS No: 148176-86-7
• MF: C₁₀H₅N₄NaO₃
• MW: 252.161472082138
• CID: 209056
• PubChem ID: 135744232
• Update Time: 2025-04-19

Pyrazolo[1,5-a]pyrido[3,4-e]pyrimidine-3-carboxylicacid, 6,7-dihydro-6-oxo-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrido[3,4-e]pyrimidine-3-carboxylicacid, 6,7-dihydro-6-oxo-, sodium salt (1:1)
• Monosodium 6,7-dihydro-6-oxopyrazolo(1,5-a)pyrido(3,4-e)pyrimidine-3-carboxylate
• DTXSID80933327
• Sodium 6-oxo-1,6-dihydropyrazolo[1,5-a]pyrido[3,4-e]pyrimidine-3-carboxylate
• Pyrazolo(1,5-a)pyrido(3,4-e)pyrimidine-3-carboxylic acid, 6,7-dihydro-6-oxo-, monosodium salt
• 148176-86-7

• Inchi： 1S/C10H6N4O3.Na/c15-9-5-3-12-8-6(10(16)17)4-13-14(8)7(5)1-2-11-9;/h1-4H,(H,11,15)(H,16,17);/q;+1/p-1
• InChI Key： CXWRBDUGAZRXHW-UHFFFAOYSA-M
• SMILES： [Na+].O=C1C2C=NC3=C(C(=O)[O-])C=NN3C=2C=CN1

Computed Properties

• Exact Mass: 252.02605
• Monoisotopic Mass: 252.025935
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 600
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.2

Experimental Properties

• Boiling Point: 390.7°Cat760mmHg
• Flash Point: 190.1°C
• PSA: 97.19